ent-Nateglinide Acyl-β-D-glucuronide
ent-Nateglinide Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
1357003-01-0
VCID:
VC0030227
InChI:
InChI=1S/C25H35NO9/c1-13(2)15-8-10-16(11-9-15)22(30)26-17(12-14-6-4-3-5-7-14)24(33)35-25-20(29)18(27)19(28)21(34-25)23(31)32/h3-7,13,15-21,25,27-29H,8-12H2,1-2H3,(H,26,30)(H,31,32)/t15?,16?,17-,18+,19+,20-,21+,25+/m0/s1
SMILES:
CC(C)C1CCC(CC1)C(=O)NC(CC2=CC=CC=C2)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C25H35NO9
Molecular Weight:
493.553
ent-Nateglinide Acyl-β-D-glucuronide
CAS No.: 1357003-01-0
Reference Standards
VCID: VC0030227
Molecular Formula: C25H35NO9
Molecular Weight: 493.553
| CAS No. | 1357003-01-0 |
|---|---|
| Product Name | ent-Nateglinide Acyl-β-D-glucuronide |
| Molecular Formula | C25H35NO9 |
| Molecular Weight | 493.553 |
| IUPAC Name | (2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-[(2S)-3-phenyl-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoyl]oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H35NO9/c1-13(2)15-8-10-16(11-9-15)22(30)26-17(12-14-6-4-3-5-7-14)24(33)35-25-20(29)18(27)19(28)21(34-25)23(31)32/h3-7,13,15-21,25,27-29H,8-12H2,1-2H3,(H,26,30)(H,31,32)/t15?,16?,17-,18+,19+,20-,21+,25+/m0/s1 |
| Standard InChIKey | YTIRWNSTJVSCRW-HAFPBAPGSA-N |
| SMILES | CC(C)C1CCC(CC1)C(=O)NC(CC2=CC=CC=C2)C(=O)OC3C(C(C(C(O3)C(=O)O)O)O)O |
| Synonyms | N-[[trans-4-(1-Methylethyl)cyclohexyl]carbonyl]-L-phenylalanine β-D-Glucopyranuronic Acid; L-Nateglinide Acyl Glucuronide; |
| PubChem Compound | 71750956 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume